1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone
Overview
Description
1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone is not fully understood. However, it is believed to act as an inhibitor of various enzymes and receptors in the body, which may be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone in lab experiments include its potential therapeutic effects, its ability to inhibit various enzymes and receptors, and its relatively easy synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone. These include further studies to understand its mechanism of action, studies to optimize its therapeutic effects, and studies to develop new analogues with improved properties. Additionally, this compound may have potential applications in the treatment of other diseases, such as autoimmune disorders and infectious diseases.
Synthesis Methods
The synthesis of 1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone involves the reaction of 2-bromo-1-benzothiophene with 4-methoxy-1-piperidinylmethanone in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired compound, which can then be purified and characterized using various analytical techniques.
Scientific Research Applications
1-Benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone has been studied for its potential applications in scientific research. This compound has shown promising results in studies related to the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential applications in the field of neuroscience.
properties
IUPAC Name |
1-benzothiophen-2-yl-(4-methoxypiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-18-12-6-8-16(9-7-12)15(17)14-10-11-4-2-3-5-13(11)19-14/h2-5,10,12H,6-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCKNZVNPROPELM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C(=O)C2=CC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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